Cas no 5625-44-5 (2,5-Piperazinedione,3,6-bis(1-methylethyl)-)

• Product Name: 2,5-Piperazinedione,3,6-bis(1-methylethyl)-
• CAS No: 5625-44-5
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 374632
• PubChem ID: 519728
• Update Time: 2025-04-19

2,5-Piperazinedione,3,6-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione,3,6-bis(1-methylethyl)-
• 3,6-di(propan-2-yl)piperazine-2,5-dione
• cyclo(valylvalyl)
• 3,6-Diisopropylpiperazine-2,5-dione
• 3,6-Diisopropylpiperazin-2,5-dione
• L-Valyl-valine anhydride
• (l,l)-cis-3,6-Diisopropylpiperazine-2,5-dione
• Valylvaline anhydride
• 2,5-Piperazinedione, 3,6-bis(1-methylethyl)-
• 3,6-diisopropylpipera-zine-2,5-dione
• 3,6-Diisopropyl-2,5-piperazinedione
• 3,6-Di(propan-2-yl)-3,6-dihydropyrazine-2,5-diol
• 5625-44-5
• 2,5 Piperazinedione, 3,6-bis(1-methylethyl)-, (35)-trans-
• 3S-cis isomer of cyclo(valylvalyl)
• AKOS006281827
• SCHEMBL6439632
• 3,6-Diisopropyl-2,5-piperazinedione #
• DTXSID00971680

• Inchi： 1S/C10H18N2O2/c1-5(2)7-9(13)12-8(6(3)4)10(14)11-7/h5-8H,1-4H3,(H,11,14)(H,12,13)
• InChI Key： QGMAWEIDGADSAC-UHFFFAOYSA-N
• SMILES： O=C1C(C(C)C)NC(C(C(C)C)N1)=O

Computed Properties

• Exact Mass: 198.13694
• Monoisotopic Mass: 198.136828
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 1.4
• Topological Polar Surface Area: 58.2

Experimental Properties

• Density: 1.012
• Boiling Point: 428.7°Cat760mmHg
• Flash Point: 184.8°C
• Refractive Index: 1.455
• PSA: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids and derivatives